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Compound of Interest

Compound Name: Oplopanon

Cat. No.: B156011

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sesquiterpenoid Oplopanon,
also known as Oplopanone. It details the compound's chemical identifiers, summarizes its
known biological activities, and presents relevant experimental protocols. This document is
intended to serve as a valuable resource for researchers and professionals in the fields of
pharmacology, natural product chemistry, and drug development.

Chemical Identification

Oplopanon is a naturally occurring sesquiterpenoid ketone. Its chemical identity is defined by a
specific set of identifiers that are crucial for accurate documentation and research.
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Identifier Value Citation
CAS Number 1911-78-0 [1112]
Deprecated CAS Number 108654-34-8 [1]
Molecular Formula C15H2602 [1]
Molecular Weight 238.37 g/mol [1]
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Synonyms

(-)-Oplopanone, Oplopanon,
10-Hydroxyoplopan-4-one

[1]

Biological Activities and Mechanisms of Action

Oplopanon has been investigated for a range of biological activities, with preliminary studies

indicating its potential as an anti-inflammatory, anti-plasmodial, and cytotoxic agent.

Anti-inflammatory Activity

Oplopanon has demonstrated anti-inflammatory properties by inhibiting the production of nitric

oxide (NO), a key inflammatory mediator. While direct studies on Oplopanon's effect on
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specific signaling pathways are limited, research on related compounds and plant extracts
suggests a potential mechanism involving the modulation of inflammatory pathways.

One study on the ethanolic extract of Oplopanax horridus, a plant from the same genus known
to contain Oplopanon, showed significant inhibition of lipopolysaccharide (LPS)-induced NO
production in RAW 264.7 macrophages.[3] The leaf extract of this plant also reduced the
production of tumor necrosis factor-alpha (TNF-a) and interleukin-6 (IL-6), and decreased the
expression of inducible nitric oxide synthase (iNOS).[3] This suggests that Oplopanon may
exert its anti-inflammatory effects by downregulating the expression of pro-inflammatory
mediators.

Potential Signaling Pathway:

The inhibition of INOS and pro-inflammatory cytokines is often linked to the modulation of key
signaling pathways such as the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein
Kinase (MAPK) pathways. While direct evidence for Oplopanon is still needed, it is plausible
that its anti-inflammatory action is mediated through one or both of these pathways.
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Potential Anti-inflammatory Signaling Pathway of Oplopanon
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Workflow for Nitric Oxide Inhibition Assay

Culture RAW 264.7 or BV-2 cells

\ 4

Seed cells in 96-well plate

\ 4

Pre-treat with Oplopanon

\ 4

Stimulate with LPS

\ 4

Incubate for 24 hours

\ 4

Collect supernatant

Perform Griess Assay

Measure absorbance at 540 nm

Analyze data and calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b156011?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/In-vitro-antiplasmodium-activities-against-P-falciparum-in-the-48-h-Hhypoxanthine_tbl1_353045915
https://www.researchgate.net/figure/Effect-of-compounds-1-and-2-inhibiting-NO-production-and-iNOS-expression-in-LPS-100_fig5_314201091
https://pubmed.ncbi.nlm.nih.gov/30263531/
https://pubmed.ncbi.nlm.nih.gov/30263531/
https://www.benchchem.com/product/b156011#oplopanon-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b156011#oplopanon-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b156011#oplopanon-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b156011#oplopanon-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156011?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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